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Compound of Interest

Compound Name: 2-Phenylquinolin-5-ol

CAS No.: 698984-37-1

Cat. No.: B1497273

Get Quote

Executive Summary
2-Phenylquinolin-5-ol (CAS: 698984-37-1) represents a specialized scaffold in medicinal

chemistry, merging the privileged 2-phenylquinoline pharmacophore with a 5-hydroxyl handle.

[1][2][3][4][5] This "mixed-mode" functionality renders it critical for fragment-based drug

discovery (FBDD), particularly in kinase inhibition and metallo-enzyme targeting where the 5-

OH/N-1 motif can act as a bidentate chelator.[1][3]

This technical guide provides a rigorous spectroscopic standard for the identification,

validation, and quality control of 2-Phenylquinolin-5-ol.[2][3] Given the structural isomerism

inherent in quinoline synthesis (specifically the 5-ol vs. 8-ol competition), this guide emphasizes

discriminatory signals to ensure isomeric purity.

Synthesis Context & Impurity Profile
To interpret spectra accurately, one must understand the sample's origin. 2-Phenylquinolin-5-
ol is typically synthesized via the Skraup or Doebner-Miller condensation, or more recently, via

transition-metal catalyzed cyclization of aminophenols with alkynes.[1][2][3]
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Critical Impurity:2-Phenylquinolin-7-ol or 8-ol.[1][2][3] In acid-catalyzed cyclizations, the

directing effect of the hydroxyl group on the aniline precursor can lead to regioisomeric

mixtures.

Implication: NMR integration of the aromatic region is non-negotiable for batch release.

Mass Spectrometry (MS) Data
Technique: ESI-MS (Positive Mode) / EI-MS (70 eV)[1][2][3]

Mass spectrometry provides the primary confirmation of molecular weight and a characteristic

fragmentation fingerprint driven by the stability of the fused aromatic system.

Quantitative Data Table
Parameter Value Assignment

Molecular Formula C₁₅H₁₁NO Parent

Exact Mass 221.0841 Da Monoisotopic Peak

[M+H]⁺ (ESI) 222.09 Da Protonated Molecular Ion

Base Peak (EI) m/z 221
Molecular Ion (M⁺[1][2][3][6]

[7]•)

Fragment A m/z 193 [M - CO]⁺• (Phenolic loss)

Fragment B m/z 192 [M - COH]⁺

Fragment C m/z 77 [C₆H₅]⁺ (Phenyl ring cleavage)

Fragmentation Logic (Mechanistic Insight)
The defining feature of hydroxyquinolines in EI-MS is the expulsion of carbon monoxide (CO,

28 Da) from the phenol moiety. Unlike simple alcohols, the aromatic ring stabilizes the radical

cation, making the molecular ion (M⁺) the base peak.

Step 1: Ionization at the Nitrogen lone pair or Oxygen.
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Step 2: Keto-enol tautomerization facilitates the loss of CO, contracting the benzene ring to a

cyclopentadiene-like cation fused to the pyridine ring.[1][3]

Molecular Ion
[M]+• m/z 221

(Stable Aromatic)

[M - CO]+•
m/z 193

(Ring Contraction)-28 Da (CO)

[M - H]+
m/z 220

(Oxonium)

-1 Da (H•)

Phenyl Cation
[C6H5]+
m/z 77

Ring Rupture

Click to download full resolution via product page

Figure 1: Proposed fragmentation pathway for 2-Phenylquinolin-5-ol under Electron Impact

(EI) ionization.

Infrared Spectroscopy (FT-IR)
Phase: Solid (KBr Pellet) or ATR (Diamond)[1][2]

IR is the rapid "Go/No-Go" test for functional group integrity.[1][3] The 5-position hydroxyl is

capable of intramolecular hydrogen bonding with the peri-nitrogen (N-1), but the geometry is

strained compared to the 8-ol isomer.[3] Thus, intermolecular H-bonding dominates in the solid

state.[1][3]
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Frequency (cm⁻¹) Intensity Vibrational Mode Diagnostic Note

3150 – 3400 Broad, Med O-H Stretch

Broadening indicates

H-bonding network.[1]

[3]

3050 – 3070 Weak C-H Stretch (Ar) Typical aromatic C-H.

1620, 1595 Strong C=N / C=C Stretch
Quinoline skeletal

vibrations.

1260 – 1280 Strong C-O Stretch

Phenolic C-O (Ar-OH).

[1] Critical for

confirming -OH.

750, 690 Strong C-H Bending (oop)

Monosubstituted

phenyl ring (2-Ph).[1]

[2]

820 – 840 Medium C-H Bending (oop)
Adjacent hydrogens

on quinoline ring.

Nuclear Magnetic Resonance (NMR)
Solvent: DMSO-d₆ (Preferred for solubility and OH resolution) Frequency: 400 MHz or higher[1]

This is the definitive method for structural elucidation. The 5-hydroxy substitution breaks the

symmetry of the benzene ring (positions 5,6,7,8) and exerts a shielding effect on the ortho (H-

6) and para (H-8) protons.[1][2][3]

¹H NMR Assignment Strategy
To distinguish the 5-ol from the 8-ol, focus on the coupling patterns of the benzene ring protons

(H-6, H-7, H-8).[1][3]

5-ol Isomer: H-6, H-7, H-8 form an AMX or ABC system.[1][3] You will see three distinct

signals for the benzenoid ring.[8]

8-ol Isomer: H-5, H-6, H-7 form the system.[1][3]
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Predicted ¹H NMR Data (DMSO-d₆)
Proton Shift (δ ppm) Multiplicity J (Hz)

Structural
Logic

OH 10.2 – 10.5 Broad Singlet -

Exchangeable.[1]

[3] Downfield due

to Phenolic

nature.

H-4 8.35 Doublet 8.8

Peri-effect from

H-5 (OH) may

cause slight

shielding/deshiel

ding variance.[1]

H-8 7.65 Doublet 8.0

Para to OH.[1][2]

[3] Less shielded

than H-6.[1][3]

H-2' / H-6' 8.20 Doublet 7.5

Ortho protons on

the 2-Phenyl

ring.[1][2][3]

H-3 8.05 Doublet 8.8

Characteristic

quinoline

doublet.[1][2]

H-7 7.55 Triplet (dd) 8.0, 7.5

Meta to OH.[1]

Resonates as a

pseudo-triplet.

H-6 6.95 Doublet 7.5

Diagnostic:Ortho

to OH.[1][2][3]

Significantly

shielded

(upfield).

H-3'/4'/5' 7.45 – 7.55 Multiplet -

Remaining

phenyl protons.

[3]
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¹³C NMR Key Signals[1][3][7]
C-5 (ipso): ~152-154 ppm (Deshielded by Oxygen).[1][3]

C-2 (imine): ~155-158 ppm.[1][3]

C-6 (ortho): ~108-112 ppm (Shielded - Diagnostic).[1][3]

Structural Confirmation Workflow (2D NMR)
To rigorously prove the 5-position, run an HMBC (Heteronuclear Multiple Bond Correlation)

experiment.

HMBC Connectivity Logic

OH Proton
(~10.3 ppm)

C-5 Carbon
(Ipso, ~153 ppm)

3J (Strong)

C-6 Carbon
(Ortho, ~110 ppm)

3J (Strong)

C-4 Carbon
(Peri, ~130 ppm)

3J (Weak/Peri)

H-4 Proton
(~8.35 ppm)

3J (Critical Proof)

H-6 Proton
(~6.95 ppm)

2J

Click to download full resolution via product page

Figure 2: HMBC correlations required to confirm the 5-hydroxy regiochemistry. The correlation

between H-4 and C-5 is the "smoking gun" that links the pyridine ring to the phenol substitution.

[3]

Experimental Protocol: Sample Preparation
For reproducible spectroscopy, sample purity and preparation are paramount.

Solubility Check: The compound is lipophilic but the OH group aids solubility in polar aprotic

solvents.
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NMR: Dissolve 5-10 mg in 0.6 mL DMSO-d₆. CDCl₃ may lead to signal broadening of the

OH peak due to exchange.

MS: Dissolve 0.1 mg in Methanol (LC-MS grade). Formic acid (0.1%) may be added to

enhance ionization ([M+H]⁺).

Drying: Ensure the sample is dried under high vacuum (P < 0.1 mbar) at 40°C for 4 hours to

remove lattice water or solvent, which can obscure the OH region in IR and NMR.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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